Cas no 19230-34-3 (3-Cyclobutene-1,2-dione,3,4-bis(dimethylamino)-)

3-Cyclobutene-1,2-dione,3,4-bis(dimethylamino)- structure
19230-34-3 structure
Product Name:3-Cyclobutene-1,2-dione,3,4-bis(dimethylamino)-
CAS No:19230-34-3
MF:C8H12N2O2
MW:168.193081855774
CID:138365
PubChem ID:597740
Update Time:2025-04-19

3-Cyclobutene-1,2-dione,3,4-bis(dimethylamino)- Chemical and Physical Properties

Names and Identifiers

    • 3-Cyclobutene-1,2-dione,3,4-bis(dimethylamino)-
    • 3,4-bis(dimethylamino)cyclobut-3-ene-1,2-dione
    • 3,4-BIS-DIMETHYLAMINO-CYCLOBUT-3-ENE-1,2-DIONE
    • 3,4-Bis(dimethylamino)-3-cyclobutene-1,2-dione
    • 3,4-Bis-(dimethylamino)-cyclobuten-(3)-dion-(1.2)
    • AC1LCAM7
    • I14-40337
    • Quadratsaeure-1,2-bis(dimethylamid)
    • 3,4-Bis(dimethylamino)-3-cyclobutene-1,2-dione #
    • Danshensu Salvianic acid A
    • 3-Cyclobutene-1,2-dione, 3,4-bis(dimethylamino)-
    • SCHEMBL17623847
    • FZTBXBIFEDMTMV-UHFFFAOYSA-N
    • 19230-34-3
    • AKOS006278140
    • DTXSID50344542
    • Inchi: 1S/C8H12N2O2/c1-9(2)5-6(10(3)4)8(12)7(5)11/h1-4H3
    • InChI Key: FZTBXBIFEDMTMV-UHFFFAOYSA-N
    • SMILES: O=C1C(C(=C1N(C)C)N(C)C)=O

Computed Properties

  • Exact Mass: 168.09000
  • Monoisotopic Mass: 168.09
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 249
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 40.6Ų

Experimental Properties

  • Density: 1.17
  • Boiling Point: 213.3°C at 760 mmHg
  • Flash Point: 76.1°C
  • Refractive Index: 1.535
  • PSA: 40.62000
  • LogP: -0.52700

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